Cas no 56100-20-0 (5-Methyl-2,2'-bipyridine)

• Product Name: 5-Methyl-2,2'-bipyridine
• CAS No: 56100-20-0
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• MDL: MFCD08062569
• CID: 944919
• PubChem ID: 11073848
• Update Time: 2025-05-25

5-Methyl-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2,2'-bipyridine
• 5-Methyl-[2,2']bipyridinyl
• 5-methyl-2,2'-bipyridyl
• 5-methyl-2-pyridin-2-ylpyridine
• 2-(2-pyridyl)-5-methylpyridine
• 5-Me-2,2'-bipy
• 5-Me-2,2'-bipyridine
• 5-methy-2,2'-bipyridine
• 5-methyl-2-(2-pyridyl)pyridine
• 5-​Methyl-2,​2'-​bipyridine
• 2,2'-Bipyridine, 5-methyl-
• 5-METHYL-2,2-BIPYRIDYL
• LECLRDWVJRSFSE-UHFFFAOYSA-N
• SBB059629
• SY013949
• AK142527
• 5-METHYL-2-(PYRIDIN-2-YL)PYRIDINE
• ST51044554
• 5-Methyl-2,2 inverted ex
• SCHEMBL564428
• DTXSID90454199
• Z1198175922
• CS-0036667
• J-400714
• CHEMBL101799
• A913721
• 56100-20-0
• DB-155488
• 5-Methyl-2,2 inverted exclamation mark -bipyridine
• F16226
• 5-Methyl-2,2-bipyridine
• AKOS006285721
• MFCD08062569
• DS-7541

• MDL： MFCD08062569
• Inchi： 1S/C11H10N2/c1-9-5-6-11(13-8-9)10-4-2-3-7-12-10/h2-8H,1H3
• InChI Key： LECLRDWVJRSFSE-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=CC=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 170.08400
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8

Experimental Properties

• Boiling Point: 300.083℃ at 760 mmHg
• Flash Point: 113.218℃
• PSA: 25.78000
• LogP: 2.45200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Methyl-2,2'-bipyridine

5-Methyl-2,2'-bipyridine: A Comprehensive Overview

5-Methyl-2,2'-bipyridine, also known by its CAS registry number CAS No. 56100-20-0, is a heterocyclic organic compound with significant applications in various fields of chemistry. This compound belongs to the family of bipyridines, which are extensively studied due to their unique electronic properties and versatile reactivity. The molecule consists of two pyridine rings connected by a single bond at the 2-position of each ring, with a methyl group attached to the 5-position of one of the pyridine rings. This structural feature imparts distinctive electronic and steric properties to the compound, making it a valuable tool in organic synthesis and catalysis.

The synthesis of 5-Methyl-2,2'-bipyridine has been extensively explored in recent years. One of the most common methods involves the condensation reaction between methylpyridine derivatives and aldehydes or ketones under appropriate conditions. For instance, the reaction between 5-methylpyridine and acrolein in the presence of an acid catalyst yields the desired bipyridine structure. Recent studies have focused on optimizing these synthetic routes to enhance yield and purity, often employing microwave-assisted synthesis or catalytic systems that minimize side reactions.

The physical properties of 5-Methyl-2,2'-bipyridine are well-documented. It is a crystalline solid with a melting point of approximately 134°C and a boiling point around 380°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and ethanol. Its UV-vis spectrum shows strong absorption bands in the range of 270–310 nm, which is characteristic of conjugated π-systems. These spectral features make it useful in various analytical applications.

In terms of chemical reactivity, 5-Methyl-2,2'-bipyridine is known for its ability to coordinate with metal ions, forming stable metal complexes. This property has led to its widespread use as a ligand in organometallic chemistry. For example, complexes of this bipyridine with transition metals such as cobalt(II), nickel(II), and copper(II) have been studied for their catalytic activity in oxidation reactions. Recent research has highlighted its potential as a ligand in asymmetric catalysis, where it facilitates enantioselective transformations by stabilizing specific transition states.

The application of 5-Methyl-2,2'-bipyridine extends beyond traditional organic synthesis. It has found significant use in materials science, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit high surface areas and tunable pore structures, making them ideal candidates for gas storage and separation applications. For instance, MOFs incorporating this bipyridine ligand have shown exceptional adsorption capacities for gases such as carbon dioxide and methane.

In addition to its role as a ligand, 5-Methyl-2,2'-bipyridine has been explored as an electrochemically active material in energy storage devices. Its redox properties make it suitable for use in supercapacitors and batteries. Recent studies have demonstrated that incorporating this compound into electrode materials can significantly enhance their capacitance and cycling stability.

The biological activity of 5-Methyl-2,2'-bipyridine has also been a subject of interest. While it exhibits moderate cytotoxicity against certain cancer cell lines, its mechanism of action remains under investigation. Researchers are exploring its potential as an anticancer agent by studying its interaction with DNA and cellular signaling pathways.

In conclusion, 5-Methyl-2,2'-bipyridine, with its unique structural features and versatile reactivity, continues to be a valuable compound in diverse areas of chemistry. From organic synthesis to materials science and energy storage applications, this compound offers numerous opportunities for further research and development.